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Compound of Interest

Compound Name: Chicago Sky Blue 6B
Cat. No.: B1139515
Get Quote

This technical guide provides a comprehensive overview of the solubility of Chicago Sky Blue
6B (also known as Direct Blue 1) in various solvents. The information is intended for
researchers, scientists, and professionals in drug development who utilize this dye in their
work. This document presents quantitative solubility data, detailed experimental protocols for
solubility determination, and a visual representation of the experimental workflow.

Core Properties of Chicago Sky Blue 6B

e Molecular Formula: CsaH24NeNasO16S4[1]
» Molecular Weight: 992.79 g/mol [1]
e Appearance: Bright greenish-blue solid or dark blue powder[2][3]

Chicago SKky Blue 6B is a potent inhibitor of L-glutamate uptake into synaptic vesicles and an
allosteric inhibitor of macrophage migration inhibitory factor (MIF)[1]. Its solubility is a critical
factor in its application in various biological and chemical assays.

Quantitative Solubility Data
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The solubility of Chicago Sky Blue 6B has been determined in several common laboratory
solvents. The following table summarizes the available quantitative data, standardized to g/L
and mM for ease of comparison.
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. . Molar
Solubility Solubility .
Solvent Solubility Notes Reference
(mg/mL) (glL)
(mM)
Soluble up to
Water 100 100 100.73 100 mM in [1114]
sterile water.
Water 40 40 40.29 [2]
Solubility
50 g/L (at 80 increases
Water 50 50.36 _ [3]
°C) with
temperature.
Requires
Water 2.08 2.08 2.10 sonication for  [5]
dissolution.
Water 1 1 1.01 [3]
Requires
sonication.
Dimethyl .
_ Hygroscopic
Sulfoxide 125 125 125.91 [5]
DMSO can
(DMSO) .
impact
solubility.
Use of fresh
DMSO is
Dimethyl recommende
Sulfoxide 20 20 20.14 d as moisture  [6]
(DMSO) absorption
reduces
solubility.
Ethanol 0.6 0.6 0.60 [2]
Phosphate- 10 10 10.07 [7]
Buffered
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Saline (PBS,
pH 7.2)
(Monomethyl
Methyl ether of
Cellosolve 10 10 10.07 ethylene 2l
glycol)
Generally
Other insoluble in
Organic Insoluble Insoluble Insoluble most other [3]
Solvents organic
solvents.

Note on Data Discrepancies: The observed variations in solubility values for the same solvent,
particularly water, can be attributed to differences in experimental conditions such as
temperature, pH, purity of the dye, and the method of determination (e.g., equilibrium
saturation vs. kinetic dissolution).

Experimental Protocols for Solubility Determination

While specific, detailed protocols for determining the solubility of Chicago Sky Blue 6B are not
extensively published, a standard methodology can be synthesized based on common
practices for water-soluble dyes. The following is a generalized protocol based on the
saturation shake-flask method coupled with UV-Vis spectrophotometry.

Protocol: Determination of Aqueous Solubility of
Chicago Sky Blue 6B via UV-Vis Spectrophotometry

1. Materials and Equipment:

Chicago Sky Blue 6B powder

Distilled or deionized water

Volumetric flasks and pipettes

Analytical balance
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Thermostatic shaker or water bath

Centrifuge

Syringe filters (0.22 um)

UV-Vis spectrophotometer and cuvettes

. Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a small amount of Chicago Sky Blue 6B and dissolve it in a known
volume of water to prepare a stock solution of known concentration (e.g., 1 mg/mL).

Perform serial dilutions of the stock solution to prepare a series of standard solutions of
decreasing concentrations.

Measure the absorbance of each standard solution at the maximum absorbance wavelength
(Amax) of Chicago Sky Blue 6B (approximately 618 nm) using the UV-Vis
spectrophotometer.

Plot a calibration curve of absorbance versus concentration and determine the linear
regression equation.

. Saturation of the Solvent:

Add an excess amount of Chicago Sky Blue 6B powder to a known volume of water in a
sealed container (e.g., a flask or vial). The amount should be more than what is expected to
dissolve to ensure a saturated solution.

Place the container in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and
agitate for a prolonged period (e.g., 24-48 hours) to allow the system to reach equilibrium.

. Sample Preparation and Analysis:

After the equilibration period, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a pipette. To avoid disturbing the
sediment, it is advisable to take the sample from the upper portion of the solution.
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e To remove any suspended microparticles, centrifuge the sample at a high speed.

« Filter the supernatant through a 0.22 um syringe filter. This step is crucial to ensure that only
the dissolved dye is being measured.

¢ Dilute the filtered, saturated solution with a known volume of water to bring the absorbance
within the linear range of the calibration curve.

e Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at the
same Amax used for the standards.

5. Calculation of Solubility:

» Using the absorbance of the diluted sample and the linear regression equation from the
calibration curve, calculate the concentration of the diluted solution.

o Multiply this concentration by the dilution factor to determine the concentration of the
saturated solution. This value represents the solubility of Chicago Sky Blue 6B in water at
the specified temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of Chicago Sky Blue 6B.
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Solubility Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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